Cas no 111375-22-5 (3-methoxy-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 3-methoxy-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 111375-22-5
• MF: C₆H₇N₅O
• MW: 165.152679681778
• MDL: MFCD16620082
• CID: 1099022
• PubChem ID: 596791
• Update Time: 2025-05-19

3-methoxy-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
• 3-methoxy-1H-pyrazolo3,4-dpyrimidin-4-amine
• 4-Amino-3-methoxypyrazolo[3,4-d]pyrimidine
• EN300-258701
• 111375-22-5
• F31288
• SCHEMBL1441133
• 3-Methoxy-5H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-methoxy-
• 3-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine #
• CS-0067362

• MDL： MFCD16620082
• Inchi： 1S/C6H7N5O/c1-12-6-3-4(7)8-2-9-5(3)10-11-6/h2H,1H3,(H3,7,8,9,10,11)
• InChI Key： KJZGPWZZKMXKRV-UHFFFAOYSA-N
• SMILES： O(C)C1C2=C(N)N=CN=C2NN=1

Computed Properties

• Exact Mass: 165.06505986g/mol
• Monoisotopic Mass: 165.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.7Ų

Additional information on 3-methoxy-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 3-methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 111375-22-5)

3-methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 111375-22-5, is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyrazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of both methoxy and amine functional groups enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The pyrazolopyrimidine core is a privileged structure in medicinal chemistry, frequently employed in the development of drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The specific arrangement of nitrogen atoms in this framework allows for interactions with biological macromolecules, such as enzymes and receptors, which are critical for drug efficacy. In recent years, computational and experimental studies have highlighted the importance of this scaffold in designing small-molecule inhibitors with high selectivity and potency.

Recent advancements in drug discovery have underscored the importance of 3-methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine as a key building block. Researchers have leveraged its structural features to develop novel compounds with improved pharmacokinetic profiles. For instance, modifications at the 4-amino position have been explored to enhance binding affinity to target proteins. These modifications often lead to compounds with enhanced solubility and reduced toxicity, making them more suitable for clinical applications.

The methoxy group at the 3-position of the pyrazolopyrimidine ring plays a crucial role in modulating the electronic properties of the molecule. This group can influence both the reactivity of the compound during synthesis and its interactions with biological targets. Studies have demonstrated that electron-withdrawing groups adjacent to the amine functionality can improve metabolic stability, a critical factor in drug design. Consequently, derivatives of 3-methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine are being investigated for their potential as kinase inhibitors and other therapeutic applications.

In vitro studies have revealed that compounds derived from this scaffold exhibit promising activity against several disease-related pathways. For example, derivatives have shown inhibitory effects on tyrosine kinases, which are overexpressed in many cancers. The pyrazolopyrimidine core interacts with the ATP-binding site of these kinases, disrupting their function and inhibiting tumor growth. Additionally, recent research has explored its role in modulating immune responses, suggesting potential applications in immunotherapy.

The synthesis of 3-methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazolopyrimidine core efficiently. These methods not only improve yield but also enable the introduction of diverse functional groups at strategic positions within the molecule. Such synthetic advancements are essential for generating libraries of compounds for high-throughput screening.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the binding modes of 3-methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine to biological targets. These studies provide insights into how structural modifications can optimize binding affinity and selectivity. For instance, virtual screening has been used to identify lead compounds derived from this scaffold that exhibit high potency against specific enzymes or receptors. Such computational approaches accelerate the drug discovery process by reducing the reliance on empirical testing.

The pharmacological profile of 3-methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property is crucial for drugs that need to reach intracellular targets. Additionally, preliminary toxicology studies suggest that this compound is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

In conclusion,3-methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 111375-22-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,3-methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.